Cas no 50772-79-7 (methyl 3-bromo-4,5-dimethoxybenzoate)

• Product Name: methyl 3-bromo-4,5-dimethoxybenzoate
• CAS No: 50772-79-7
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• MDL: MFCD06203834
• CID: 2109370
• PubChem ID: 44668405
• Update Time: 2025-05-21

methyl 3-bromo-4,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-4,5-dimethoxybenzoate
• methyl3-bromo-4,5-dimethoxybenzoate
• E84200
• 50772-79-7
• AS-0290
• AKOS017560687
• DA-05365
• EN300-200271
• Z1450922891
• LCZC2148
• 998-161-3
• ACA77279

• MDL： MFCD06203834
• Inchi： 1S/C10H11BrO4/c1-13-8-5-6(10(12)15-3)4-7(11)9(8)14-2/h4-5H,1-3H3
• InChI Key： DADVORCKTZOFMJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC(=C1OC)OC

Computed Properties

• Exact Mass: 273.98407g/mol
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on methyl 3-bromo-4,5-dimethoxybenzoate

Methyl 3-Bromo-4,5-Dimethoxybenzoate (CAS No. 50772-79-7): A Versatile Building Block in Organic Synthesis

Methyl 3-bromo-4,5-dimethoxybenzoate (CAS No. 50772-79-7) is a highly functionalized aromatic ester widely utilized in pharmaceutical, agrochemical, and material science research. This compound, characterized by its bromo and dimethoxy substituents, serves as a critical intermediate in the synthesis of complex molecules. Its unique structural features make it a valuable tool for cross-coupling reactions, palladium-catalyzed transformations, and drug discovery applications.

In recent years, the demand for methyl 3-bromo-4,5-dimethoxybenzoate has surged due to its role in developing small-molecule inhibitors and bioactive compounds. Researchers are particularly interested in its potential for cancer therapeutics and neurodegenerative disease research, aligning with trending topics in precision medicine. The compound’s electron-rich aromatic ring facilitates selective functionalization, a property highly sought after in green chemistry and sustainable synthesis.

The synthesis of methyl 3-bromo-4,5-dimethoxybenzoate typically involves bromination of a dimethoxybenzoate precursor, followed by purification via recrystallization or column chromatography. Its CAS No. 50772-79-7 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity.

From an industrial perspective, methyl 3-bromo-4,5-dimethoxybenzoate is a key ingredient in the production of flavors, fragrances, and advanced materials. Its compatibility with microwave-assisted synthesis and flow chemistry has further expanded its applications, addressing the growing need for time-efficient and cost-effective manufacturing processes. These attributes resonate with current industry trends, including Industry 4.0 and digital transformation in chemical R&D.

Environmental and regulatory considerations are also pivotal in discussions about methyl 3-bromo-4,5-dimethoxybenzoate. Its biodegradability and eco-toxicity profile are under scrutiny, reflecting broader societal concerns about green alternatives and circular economy principles. As such, innovations in catalytic bromination and solvent-free reactions are being explored to enhance its sustainability.

In summary, methyl 3-bromo-4,5-dimethoxybenzoate (CAS No. 50772-79-7) exemplifies the intersection of chemical innovation and practical utility. Its versatility in organic synthesis, coupled with its alignment with cutting-edge research, ensures its continued prominence in scientific and industrial communities.